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Compound of Interest

Compound Name: Benzopinacolone

Cat. No.: B033493 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of benzopinacolone, a classic

two-step process involving the photochemical preparation of a precursor, benzopinacol,

followed by its acid-catalyzed rearrangement. The document outlines detailed experimental

protocols, reaction mechanisms, and quantitative data to support researchers in the lab.

Overall Experimental Workflow
The synthesis is a sequential two-step process. Initially, benzophenone undergoes a

photochemical reduction in the presence of a hydrogen donor to form the 1,2-diol,

benzopinacol. Subsequently, benzopinacol is subjected to an acid-catalyzed dehydration and

rearrangement to yield the final product, benzopinacolone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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